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Compound of Interest

Compound Name: Alanyltryptophan

CAS No.: 16305-75-2

Cat. No.: B090144 Get Quote

Executive Summary: Core Physicochemical Metrics
Property Value / Descriptor

IUPAC Name
(2S)-2-[[(2S)-2-aminopropanoyl]amino]-3-(1H-

indol-3-yl)propanoic acid

Common Name L-Alanyl-L-tryptophan (Ala-Trp)

Molecular Formula C₁₄H₁₇N₃O₃

Molecular Weight (Average) 275.30 g/mol

Monoisotopic Mass 275.12699 Da

Isoelectric Point (pI) 5.55 (Calculated via peptide-specific pKa shifts)

Solubility
Soluble in water; enhanced by warming or pH

adjustment away from pI.[1][2][3][4][5]

CAS Number 16305-75-2

Molecular Weight Analysis
Theoretical Basis
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The molecular weight of Ala-Trp is derived from the condensation of L-Alanine and L-

Tryptophan, with the loss of one water molecule (dehydration synthesis).

Alanine (C₃H₇NO₂): 89.09 g/mol

Tryptophan (C₁₁H₁₂N₂O₂): 204.23 g/mol

Peptide Bond Formation:

Experimental Verification: Mass Spectrometry (ESI-MS)
For small peptides like Ala-Trp, Electrospray Ionization Mass Spectrometry (ESI-MS) is the

gold standard for verification. Unlike proteins, dipeptides do not require deconvolution of

multiple charge states; they typically appear as singly charged species.

Protocol 1: ESI-MS Identification
Objective: Confirm molecular identity via mass-to-charge ratio (

).

Sample Preparation: Dissolve 0.1 mg Ala-Trp in 1 mL of 50:50 Acetonitrile:Water with 0.1%

Formic Acid (proton source).

Instrument Settings:

Mode: Positive Ion Mode (

)

Capillary Voltage: 3.0 kV

Cone Voltage: 20 V (Low voltage prevents in-source fragmentation)

Expected Results:

Peak: 276.13

(Dominant species)
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Peak: 298.12

(Common adduct)

Peak: 551.26

(Dimer, concentration dependent)

Isoelectric Point (pI) & Ionization Behavior[6][7][8]
The isoelectric point (pI) is the pH at which the peptide carries zero net electrical charge.[6][7]

[8][9] For a dipeptide like Ala-Trp, this is governed by the ionization of the N-terminal amine and

the C-terminal carboxyl group. The indole nitrogen of Tryptophan is not basic (pKa > 16) and

does not contribute to the charge profile in aqueous solution.

Theoretical Calculation
While free amino acids have specific pKa values, peptide bond formation shifts these values.

The N-terminus becomes less basic (lower pKa) and the C-terminus becomes less acidic

(higher pKa) compared to their free forms.

N-terminal

(Ala):

(Shifted from 9.69)

C-terminal

(Trp):

(Shifted from 2.38)

Note: If calculated using free amino acid averages (less accurate for peptides), the value would

be approx. 5.95.

Visualization: Zwitterionic Equilibrium
The following diagram illustrates the protonation states of Ala-Trp across the pH scale.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.bachem.com/knowledge-center/peptide-calculator/
https://www.researchgate.net/publication/5236480_Calculation_of_the_isoelectric_point_of_tryptic_peptides_in_the_pH_35-45_range_based_on_adjacent_amino_acid_effects
https://chem.libretexts.org/Courses/can/CHEM_232_-_Organic_Chemistry_II_(Puenzo)/12%3A_Biomolecules-_Amino_Acids_Peptides_and_Proteins/12.02%3A_Amino_Acids_and_Isoelectric_Points
https://www.masterorganicchemistry.com/2023/02/09/isoelectric-point-calculation/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b090144?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cationic Form (+1)
pH < 3.1

(NH3+ / COOH)

Zwitterion (0)
pH ≈ 5.55 (pI)

(NH3+ / COO-)

Deprotonation of
C-term (pKa ~3.1)

Anionic Form (-1)
pH > 8.0

(NH2 / COO-)

Deprotonation of
N-term (pKa ~8.0)

Click to download full resolution via product page

Figure 1: Ionization equilibrium of Alanyltryptophan. The molecule is least soluble at the

Zwitterionic state (pH ~5.55).

Experimental Determination: Potentiometric Titration
For dipeptides, Gel Isoelectric Focusing (IEF) is often unsuitable due to rapid diffusion of small

molecules. Potentiometric Titration is the most accurate method.

Protocol 2: Potentiometric Determination of pI
Reagents: 0.1 M HCl, 0.1 M NaOH, degassed deionized water (to prevent carbonate

formation).

Setup: Calibrated pH meter with temperature compensation probe.

Procedure:

Dissolution: Dissolve 50 mg of Ala-Trp in 20 mL degassed water.

Acidification: Add HCl to lower pH to ~2.0 (fully protonated state).

Titration: Titrate with 0.1 M NaOH in 10 µL increments. Record pH after stabilization.

Data Analysis: Plot pH vs. Volume of NaOH.

Calculation: Identify the two inflection points (

and

). The pI is the average of these two inflection points.[9]

Solubility & Stability Implications
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Solubility Profile: Ala-Trp is generally soluble in water.[3] However, solubility is lowest at the

pI (pH ~5.5) due to net charge neutralization, which maximizes crystal lattice energy and

minimizes hydration repulsion.

Formulation Strategy: To maximize solubility for stock solutions, adjust the pH to < 4.0 or >

7.0.

Stability: The peptide bond is stable at neutral pH. Avoid prolonged exposure to extreme heat

(>50°C) at extreme pH (pH < 2 or > 10) to prevent hydrolysis back into free Alanine and

Tryptophan.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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